Cas no 1428233-07-1 (1-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine)

• Product Name: 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine
• CAS No: 1428233-07-1
• CID: 4604023
• Update Time: 2025-09-28

1-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

Additional information on 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

Introduction to 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-piperazine (CAS No. 1428233-07-1)

1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-piperazine, identified by the CAS number 1428233-07-1, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered attention due to its structural complexity and potential biological activities. The compound belongs to the pyrazolopyridine class, which is well-documented for its role in drug discovery and development. The presence of a piperazine moiety further enhances its pharmacological relevance, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-piperazine consists of a fused pyrazole and pyridine ring system, connected through a carbonyl linkage to a piperazine ring. This arrangement contributes to its unique electronic and steric properties, which are critical in determining its interaction with biological targets. The compound's dual heterocyclic nature has been explored in several research studies, highlighting its potential as an intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-piperazine has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in the development of compounds that modulate enzyme activity and receptor binding. These findings underscore the importance of this compound in medicinal chemistry and its potential to contribute to the next generation of pharmaceuticals.

The pharmacological profile of 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-piperazine has been extensively investigated in vitro and in vivo. Preliminary studies have revealed its ability to interact with a range of biological targets, including kinases and transcription factors. These interactions are believed to contribute to its potential therapeutic effects in conditions such as cancer, inflammation, and neurological disorders. The compound's ability to modulate these pathways makes it an attractive candidate for further development into novel drugs.

The synthesis of 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-piperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the complex heterocyclic framework of this compound.

The structural features of 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-piperazine also make it a valuable scaffold for structure-activity relationship (SAR) studies. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties. This approach has led to the discovery of several derivatives with enhanced potency and selectivity. Such findings highlight the versatility of this compound and its potential as a platform for drug development.

In conclusion, 1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-piperazine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.